Cas no 948553-47-7 (3-Acetylmethyl-1-methoxy-2-fluoro-4-nitrobenzene)

• Product Name: 3-Acetylmethyl-1-methoxy-2-fluoro-4-nitrobenzene
• CAS No: 948553-47-7
• MF: C₉H₈FNO₄
• MW: 213.162526130676
• CID: 2818438
• Update Time: 2023-08-07

3-Acetylmethyl-1-methoxy-2-fluoro-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-3-methoxy-6-nitrophenyl)ethanone
• 3-acetylmethyl-1-methoxy-2-fluoro-4-nitrobenzene
• 1-(2-Fluoro-3-methoxy-6-nitrophenyl)ethan-1-one
• 3-Acetylmethyl-1-methoxy-2-fluoro-4-nitrobenzene

• Inchi： 1S/C9H8FNO4/c1-5(12)8-6(11(13)14)3-4-7(15-2)9(8)10/h3-4H,1-2H3
• InChI Key： MYAJTCUTOOXOPG-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1C(C)=O)[N+](=O)[O-])OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 1.5
• Topological Polar Surface Area: 72.1